molecular formula C7H6N4O2S B1308317 2-Hydrazino-6-nitro-1,3-benzothiazole CAS No. 30710-21-5

2-Hydrazino-6-nitro-1,3-benzothiazole

Cat. No.: B1308317
CAS No.: 30710-21-5
M. Wt: 210.22 g/mol
InChI Key: HCIQJRCGPLSQLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Hydrazino-6-nitro-1,3-benzothiazole (2HNB) is a heterocyclic organic compound that has been studied for its potential applications in various scientific fields. 2HNB has been used as a starting material for the synthesis of various organic compounds, and its unique properties have led to a variety of scientific research applications.

Scientific Research Applications

Corrosion Inhibition

2-Hydrazino-6-methyl-benzothiazole (HMBT), a derivative of 2-Hydrazino-6-nitro-1,3-benzothiazole, has been found to be an effective inhibitor for the corrosion of mild steel in acidic solutions. Studies demonstrate that HMBT acts predominantly as a cathodic inhibitor in hydrochloric acid (HCl) and as a mixed inhibitor in sulfuric acid (H2SO4). The adsorption of HMBT on mild steel is consistent with Langmuir's adsorption isotherm (Ajmal, Mideen, & Quraishi, 1994).

Synthesis of Derivatives

The nitration of sym-triazolo[3,4-b]benzothiazole with nitric and sulfuric acids produces 6-nitro-sym-triazolo[3,4-b]benzothiazole. This compound is obtained by the ring closure of 2-hydrazino-6-nitrobenzothiazole with orthoformic ester. These processes are part of a method to create various derivatives for potential applications in pharmaceuticals and other fields (Sycheva et al., 1970).

Biological Assays

This compound derivatives have been investigated for their in vitro antiparasitic properties against parasites like Leishmania infantum and Trichomonas vaginalis. Some derivatives exhibited notable antiproliferative activity and potential as antiparasitic agents (Delmas et al., 2002).

Antimicrobial and Antitumor Properties

Benzothiazole derivatives, including those derived from this compound, have shown significant antimicrobial and antitumor properties. These compounds have been explored for their potential in treating various infections and cancer types (Chavan & Pai, 2007).

Biochemical Analysis

Biochemical Properties

2-Hydrazino-6-nitro-1,3-benzothiazole plays a significant role in biochemical reactions. It is employed in the spectrophotometric analysis for the determination of methenamine and its salts . Additionally, it is used in the detection and repair mechanism of Etheno-DNA adducts . The compound interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it is an inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1), an enzyme involved in tryptophan metabolism .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with IDO1 can lead to alterations in tryptophan metabolism, which in turn affects immune response and cell proliferation . Additionally, its role in the detection and repair of Etheno-DNA adducts suggests its involvement in maintaining genomic stability .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. Its inhibition of IDO1 involves binding to the enzyme’s active site, preventing the conversion of tryptophan to kynurenine . This inhibition can lead to changes in gene expression and enzyme activity, impacting various cellular processes. The compound’s role in DNA repair mechanisms further highlights its molecular interactions with nucleic acids and repair proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are crucial factors in its long-term effects on cellular function. Studies have shown that the compound remains stable under standard storage conditions, but its activity may decrease over extended periods . Long-term exposure to the compound in in vitro or in vivo studies has demonstrated sustained effects on cellular metabolism and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits minimal toxic effects and can effectively inhibit IDO1 activity . At higher doses, toxic or adverse effects may be observed, including potential damage to cellular structures and disruption of metabolic processes . Threshold effects are also noted, where a specific dosage is required to achieve significant biochemical changes .

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to tryptophan metabolism. Its inhibition of IDO1 affects the kynurenine pathway, leading to changes in metabolite levels and metabolic flux . The compound’s interactions with other enzymes and cofactors further influence its metabolic effects, contributing to its overall biochemical activity .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions affect the compound’s localization and accumulation, influencing its activity and function . The compound’s distribution is also dependent on its chemical properties, such as solubility and stability .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . Its localization within the cell can affect its interactions with biomolecules and its overall biochemical effects .

Properties

IUPAC Name

(6-nitro-1,3-benzothiazol-2-yl)hydrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6N4O2S/c8-10-7-9-5-2-1-4(11(12)13)3-6(5)14-7/h1-3H,8H2,(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HCIQJRCGPLSQLH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1[N+](=O)[O-])SC(=N2)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6N4O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40398554
Record name 2-Hydrazinyl-6-nitro-1,3-benzothiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40398554
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

210.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

30710-21-5
Record name 30710-21-5
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158091
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2-Hydrazinyl-6-nitro-1,3-benzothiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40398554
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Hydrazino-6-nitrobenzothiazole
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Hydrazino-6-nitro-1,3-benzothiazole
Reactant of Route 2
Reactant of Route 2
2-Hydrazino-6-nitro-1,3-benzothiazole
Reactant of Route 3
2-Hydrazino-6-nitro-1,3-benzothiazole
Reactant of Route 4
2-Hydrazino-6-nitro-1,3-benzothiazole
Reactant of Route 5
Reactant of Route 5
2-Hydrazino-6-nitro-1,3-benzothiazole
Reactant of Route 6
2-Hydrazino-6-nitro-1,3-benzothiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.